Cas no 90711-99-2 (ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER)
90711-99-2 structure
Product Name:ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER
CAS No:90711-99-2
MF:C9H17N4O6P
MW:308.228242635727
CID:3342024
PubChem ID:165345208
Update Time:2025-04-21
ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER
- 90711-99-2
- DTXSID401159486
-
- Inchi: 1S/C9H17N4O6P/c1-4-18-20(16,19-5-2)8(9(15)17-3)12-7(14)6-11-13-10/h8H,4-6H2,1-3H3,(H,12,14)
- InChI Key: XOUYYPJVOSQHEZ-UHFFFAOYSA-N
- SMILES: P(C(C(=O)OC)NC(CN=[N+]=[N-])=O)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 308.08857127Da
- Monoisotopic Mass: 308.08857127Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 105Ų
ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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